Cas no 1012-12-0 (4-(Trimethylsiloxy)Benzaldehyde)

4-(Trimethylsiloxy)Benzaldehyde is a silyl-protected benzaldehyde derivative, commonly utilized as an intermediate in organic synthesis. Its trimethylsiloxy group enhances stability and reactivity, making it particularly valuable in protecting-group strategies and nucleophilic addition reactions. The compound is often employed in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals due to its ability to facilitate controlled functionalization of aromatic systems. Its moisture sensitivity necessitates handling under inert conditions, but this property also allows for selective deprotection when required. The product's compatibility with Grignard reagents and organolithium compounds further underscores its utility in complex molecular constructions.
4-(Trimethylsiloxy)Benzaldehyde structure
1012-12-0 structure
Product Name:4-(Trimethylsiloxy)Benzaldehyde
CAS No:1012-12-0
MF:C10H14O2Si
MW:194.302464008331
MDL:MFCD00040723
CID:83309
PubChem ID:70536
Update Time:2025-06-23

4-(Trimethylsiloxy)Benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Trimethylsilyloxy-benzaldehyde
    • 4-(Trimethylsiloxy)benzaldehyde
    • 4-[(Trimethylsilyl)-oxy]-benzaldehyde
    • 4-TRIMETHYLSILOXYBENZALDEHYDE
    • 4-trimethylsilyloxybenzaldehyde
    • 4-((Trimethylsilyl)oxy)benzaldehyde
    • Trimethylsilyloxybenzaldehyde
    • (4-Formylphenoxy)trimethylsilane
    • 4-(TRIMETHYLSILYLOXY)BENZALDEHYDE
    • p-[(trimethylsilyl)oxy]benzaldehyde
    • 4-(Trimethylsilyloxy)benzaldehyde 97%
    • 4-[(Trimethylsilyl)oxy]benzaldehyde97%
    • 4-[(trimethylsilyl)oxy]benzaldehyde
    • p-((Trimethylsilyl)oxy)benzaldehyde
    • Benzaldehyde, 4-[(trimethylsilyl)oxy]-
    • FLVQNLXVIRUAPB-UHFFFAOYSA-N
    • Benzaldehyde, p-(trimethylsiloxy)-
    • Benzaldehyde, 4-hydroxy, TMS
    • ZX-
    • AKOS006230430
    • MFCD00040723
    • 1012-12-0
    • SCHEMBL3438230
    • DTXSID70143771
    • BAA01212
    • EINECS 213-789-3
    • 4-Hydroxybenzaldehyde, TMS derivative
    • AS-44229
    • NS00043033
    • SY041897
    • EN300-7360902
    • s19900
    • CS-0158134
    • 4-(trimethyl silyloxy)benzaldehyde
    • ?4-(TRIMETHYLSILOXY)BENZALDEHYDE
    • FT-0617328
    • 4-(Trimethylsiloxy)Benzaldehyde
    • MDL: MFCD00040723
    • Inchi: 1S/C10H14O2Si/c1-13(2,3)12-10-6-4-9(8-11)5-7-10/h4-8H,1-3H3
    • InChI Key: FLVQNLXVIRUAPB-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)OC1C=CC(C=O)=CC=1
    • BRN: 2085051

Computed Properties

  • Exact Mass: 194.07600
  • Monoisotopic Mass: 194.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.518
  • Boiling Point: 83-84℃/3mmHg(lit.)
  • Flash Point: 83-84°C/3mm
  • Refractive Index: 1.5180
  • PSA: 26.30000
  • LogP: 2.71280
  • Solubility: Not determined
  • Sensitiveness: Air & Moisture Sensitive

4-(Trimethylsiloxy)Benzaldehyde Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/38
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/38
  • Safety Term:S26;S36
  • TSCA:No

4-(Trimethylsiloxy)Benzaldehyde Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(Trimethylsiloxy)Benzaldehyde Pricemore >>

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4-(Trimethylsiloxy)Benzaldehyde Related Literature

  • 1. Homolytic organometallic reactions. Part XII. An electron spin resonance study of the α-scission of alkoxyalkylphosphoranyl radicals in solution
    Alwyn G. Davies,Robert W. Dennis,Brian P. Roberts J. Chem. Soc. Perkin Trans. 2 1974 1101
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